Cas no 2248334-16-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate
• CAS No: 2248334-16-7
• MF: C₂₃H₁₄N₂O₅
• MW: 398.36766576767
• CID: 6553533
• PubChem ID: 165733092
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6524940
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate
• 2248334-16-7

• Inchi： 1S/C23H14N2O5/c26-19(30-25-22(27)16-10-4-5-11-17(16)23(25)28)13-15-9-6-12-18-20(15)24-21(29-18)14-7-2-1-3-8-14/h1-12H,13H2
• InChI Key： IHPLCQOEADKIFC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2=C1C=CC=C2CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 398.09027155g/mol
• Monoisotopic Mass: 398.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate (CAS: 2248334-16-7)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-phenyl-1,3-benzoxazol-4-yl)acetate (CAS: 2248334-16-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining isoindole and benzoxazole moieties, has garnered attention for its promising biological activities, particularly in the context of anti-inflammatory and anticancer applications.

The synthesis and characterization of this compound have been detailed in recent publications, with a focus on its mechanism of action. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key inflammatory pathways, such as the NF-κB signaling cascade, which is often dysregulated in chronic inflammatory diseases and certain cancers.

Further investigations into the pharmacokinetic properties of 2248334-16-7 have revealed favorable absorption and distribution profiles, suggesting its potential for oral administration. However, challenges related to its metabolic stability and potential toxicity in long-term use remain areas of active research. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce off-target effects.

In the context of anticancer research, this compound has shown selective cytotoxicity against several cancer cell lines, including breast and lung cancer models. Mechanistic studies indicate that it induces apoptosis through the activation of intrinsic pathways, involving caspase-3 and -9. These findings position 2248334-16-7 as a promising candidate for further preclinical development.

Collaborative efforts between academic and industrial researchers are underway to explore the full therapeutic potential of this compound. Future directions include the development of derivatives with improved efficacy and safety profiles, as well as the exploration of combination therapies with existing drugs. The ongoing research underscores the importance of 2248334-16-7 as a valuable tool in the discovery of next-generation therapeutics.